5-((4-(4-Methoxyphenyl)piperazin-1-yl)(3,4,5-trimethoxyphenyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[[4-(4-methoxyphenyl)piperazin-1-yl]-(3,4,5-trimethoxyphenyl)methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C26H31N5O5S/c1-16-27-26-31(28-16)25(32)24(37-26)22(17-14-20(34-3)23(36-5)21(15-17)35-4)30-12-10-29(11-13-30)18-6-8-19(33-2)9-7-18/h6-9,14-15,22,32H,10-13H2,1-5H3
• InChI Key: WZXDGHSTUWRZRO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C(SC2=N1)C(C3=CC(=C(C(=C3)OC)OC)OC)N4CCN(CC4)C5=CC=C(C=C5)OC)O
• Molecular Formula: C26H31N5O5S
• Molecular Weight: 525.6 g/mol

Description

The compound appears to contain several functional groups and structural motifs that are common in medicinal chemistry. These include a piperazine ring, which is a common feature in many pharmaceuticals, and a triazole ring, which is often found in compounds with various biological activities.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple rings and functional groups. Detailed structural analysis would typically involve techniques such as NMR, IR, and HRMS.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. For example, the piperazine ring might undergo reactions with acids or bases, and the triazole ring might participate in reactions with electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the presence of multiple methoxy groups might increase its lipophilicity, which could influence its absorption and distribution in the body.

Scientific Research Applications

Pharmaceuticals: Antihistamine Development

. This compound, with its piperazine and triazole rings, could be explored for its potential antihistamine effects. Research could focus on its binding affinity to histamine receptors and its efficacy in mitigating allergic reactions.

Antiparasitic Agents

. This compound could be synthesized and tested against various parasitic organisms to determine its effectiveness as an antiparasitic agent.

Antifungal and Antibacterial Applications

. This compound could be valuable in the development of new antibiotics, especially in the face of rising antibiotic resistance.

Antiviral Research

. This compound could be investigated for its potential use in treating viral infections, including its mechanism of action and therapeutic efficacy.

Neurodegenerative Disease Treatment

. This compound’s effect on neurological pathways could be a significant area of research, particularly its interaction with neurotransmitter systems.

Antipsychotic and Antidepressant Medication

. Its application in the development of antipsychotic and antidepressant medications could be explored.

Anti-inflammatory Properties

. This compound could be synthesized and assessed for its efficacy in reducing inflammation in various disease models.

Antitumor and Antidiabetic Drug Research

. Research could focus on the compound’s potential to inhibit cancer cell growth or its effects on insulin regulation.

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Piperazine derivatives have been found to inhibit the reuptake and induce the release of monoamine neurotransmitters.

Safety and Hazards

The safety and hazards associated with this compound would need to be determined through experimental studies. It’s important to note that while some piperazine derivatives have been used as recreational drugs, others have been associated with significant health risks.

Future Directions

Future research could involve synthesizing this compound and studying its biological activity. Given its structural features, it might be interesting to investigate its potential as a pharmaceutical or medicinal compound.